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Compound of Interest

Compound Name: Piperlactam S

Cat. No.: B1198323

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the chemical identity of Piperlactam S, a member of the
aristolactam class of alkaloids. While specific quantitative data and experimental protocols for
Piperlactam S remain elusive in publicly accessible databases, this document provides its
known chemical identifiers and contextualizes its significance within the broader family of
bioactive compounds isolated from the Piper genus.

Chemical Identity of Piperlactam S

Piperlactam S is a naturally occurring alkaloid that has been identified within the Piper genus.
Despite its mention in scientific literature, comprehensive experimental data, including detailed
protocols for its isolation and characterization, are not readily available. However, its
fundamental chemical identifiers have been established.

Identifier Value
CAS Number 139332-63-3
IUPAC Name 5,6,7,8-tetrahydrophenanthridin-9(5H)-one

The Aristolactam Family: A Structural Context
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Piperlactams, including Piperlactam S, belong to the broader structural class of aristolactams.
These compounds are characterized by a phenanthrene chromophore and are biogenetically
derived from aporphine alkaloids.[1] The aristolactam skeleton is a key feature that imparts a
range of biological activities to these molecules.

The general biosynthetic pathway leading to aristolactams is believed to involve the oxidative
cleavage of an aporphine precursor. This relationship is crucial for understanding the structural
diversity and potential bioactivity of these compounds.

Enzymatic

AOLphinEE  Transformation | /¢ Oxidative Aristolochic Acid IR VA I Atistolactam
Precursor Cleavage Intermediate Scaffold

Click to download full resolution via product page

Caption: Generalized biosynthetic pathway from aporphine precursors to the aristolactam
scaffold.

Challenges in Sourcing Comprehensive Data

The limited availability of in-depth technical data for Piperlactam S highlights a common
challenge in natural product research. Many compounds are identified during initial
phytochemical screenings, but further extensive investigation into their quantitative properties
and detailed experimental protocols may not be pursued or widely disseminated. This can be
due to factors such as low isolation yields, perceived lack of significant biological activity in
initial screens, or a shift in research focus.

Future Research Directions

Given the known biological activities of other aristolactam alkaloids, further investigation into
Piperlactam S is warranted. A logical workflow for future research would involve the re-
isolation of the compound, comprehensive structural elucidation using modern spectroscopic
techniques, and a battery of in vitro and in vivo bioassays to determine its pharmacological
profile.
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Caption: Proposed workflow for future research on Piperlactam S.

While a comprehensive technical guide on Piperlactam S is currently constrained by the
available data, this document provides a foundational understanding of its chemical identity
and its place within the broader context of aristolactam alkaloids. It is hoped that this will serve
as a valuable resource for researchers and stimulate further investigation into this intriguing
natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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